2-[2-(Tert-butylsulfamoyl)-5-methoxyphenyl]acetic acid

• IUPAC Name: 2-[2-(tert-butylsulfamoyl)-5-methoxyphenyl]acetic acid
• InChI: InChI=1S/C13H19NO5S/c1-13(2,3)14-20(17,18)11-6-5-10(19-4)7-9(11)8-12(15)16/h5-7,14H,8H2,1-4H3,(H,15,16)
• InChI Key: JWAGHPJKGSGSBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=C(C=C(C=C1)OC)CC(=O)O
• Molecular Formula: C13H19NO5S
• Molecular Weight: 301.36 g/mol
• CAS No.: 926259-70-3

Description

2-[2-(Tert-butylsulfamoyl)-5-methoxyphenyl]acetic acid is a useful research compound. Its molecular formula is C13H19NO5S and its molecular weight is 301.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Gas Chromatographic Profiling

A study by Muskiet et al. (1981) developed a capillary gas-chromatographic profiling method for the quantitative determination of various derivatives, including tert-butyldimethylsilyl derivatives. This method is applicable in pharmacokinetic studies and for the diagnosis of patients with inborn errors of metabolism.

Receptor Antagonist Research

A patent evaluation by Norman (2011) discusses the use of a DP2 receptor antagonist, which includes a derivative of 2-[2-(Tert-butylsulfamoyl)-5-methoxyphenyl]acetic acid, in the treatment of inflammatory and respiratory diseases, especially asthma.

Organic Chemistry Studies

A study by Fischer and Woderer (1976) explored the nitration of p-tert-butyltoluene in acetic anhydride, producing various related compounds. This research contributes to the understanding of the chemical reactions and properties of similar compounds.

Hydroxyl Function Protection

The work of Daragics and Fügedi (2010) introduced a new hydroxyl protecting group, demonstrating the use of tert-butyldimethylsilyl and other groups for protecting hydroxyl functions in chemical syntheses.

Structural Analysis of Organic Compounds

Research by Okabe, Suga, and Kohyama (1995) on DL-2-(4-hydroxy-3-methoxyphenyl)-2-hydroxyacetic acid provides insights into the structure of similar organic compounds, offering a basis for further chemical analysis.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards. Specific hazard statements include H302, H315, H319, and H335, suggesting that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. Precautionary measures should be taken when handling this compound.